Cas no 7735-33-3 (2-chloroethyl pentanoate)

• Product Name: 2-chloroethyl pentanoate
• CAS No: 7735-33-3
• MF: C₇H₁₃ClO₂
• MW: 164.629921674728
• CID: 983374
• PubChem ID: 228747
• Update Time: 2025-04-20

2-chloroethyl pentanoate Chemical and Physical Properties

Names and Identifiers

• 2-chloroethyl pentanoate
• Ethanol, 2-chloro, pentanoate
• Pentanoic acid, 2-chloroethyl ester
• 2-(valeroyloxy)ethyl chloride
• YTLCJSNLBLLPLD-UHFFFAOYSA-N
• NSC-21860
• AKOS006387761
• NSC21860
• SCHEMBL11791883
• 7735-33-3
• DTXSID40281513

• Inchi： 1S/C7H13ClO2/c1-2-3-4-7(9)10-6-5-8/h2-6H2,1H3
• InChI Key： YTLCJSNLBLLPLD-UHFFFAOYSA-N
• SMILES： ClCCOC(CCCC)=O

Computed Properties

• Exact Mass: 164.06049
• Monoisotopic Mass: 164.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 93.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3